Cas no 209960-29-2 (2-Fluoro-4-(morpholin-4-yl)aniline)

• Product Name: 2-Fluoro-4-(morpholin-4-yl)aniline
• CAS No: 209960-29-2
• Molecular Formula: C₁₀H₁₃N₂OF
• Molecular Weight: 196.22142
• CID: 1397466
• PubChem ID: 11481003

2-Fluoro-4-(morpholin-4-yl)aniline Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-(4-morpholinyl)-
• 2-Fluoro-4-(4-morpholinyl)aniline hydrochloride (1:1)
• 2-fluoro-4-(4-morpholinyl)Benzenamine
• 2-fluoro-4-mesylphenol
• 2-fluoro-4-methanesulfonylphenol
• 2-fluoro-4-morpholinoaniline
• 2-Fluoro-4-(morpholin-4-yl)aniline
• 209960-29-2
• 2-Fluoro-4-morpholin-4-yl-phenylamine
• DTXSID101288048
• 2-fluoro-4-morpholin-4-ylaniline
• SCHEMBL520439
• CS-0199026
• VMIJMGVGJOUFCC-UHFFFAOYSA-N
• AKOS006291576
• N-(3-fluoro-4-aminophenyl)morpholine
• 2-fluoro-4-morpholino-aniline
• BS-27954
• DB-014586
• E78461
• MFCD09029885

• InChIKey： VMIJMGVGJOUFCC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13FN2O/c11-9-7-8(1-2-10(9)12)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
• SMILES： C1COCCN1C2=CC(=C(C=C2)N)F

Computed Properties

• Exact Mass: 232.07800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 196.10119120g/mol
• Heavy Atom Count: 14
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• LogP: 2.69270
• PSA: 38.49000